Cas no 145513-33-3 ((1R)-Perindopril)

(1R)-Perindopril structure
(1R)-Perindopril structure
Product Name:(1R)-Perindopril
CAS No:145513-33-3
MF:C19H32N2O5
MW:368.467785835266
CID:1061373
PubChem ID:5460440
Update Time:2025-04-20

(1R)-Perindopril Chemical and Physical Properties

Names and Identifiers

    • (1R)-Perindopril
    • (1R)-Perindopril Discontinued See: P287520
    • (1R)-Perindopril Discontinued See: P287520
    • Perindopril Impurity 1
    • (+/-)-1''-epi-Perindopril
    • [2S-[1[R*(S*)],2α,3aβ,7aβ]]-1-[2-[[1-(Ethoxycarbonyl)butyl]aMino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic Acid
    • 1''-EPI-PERINDOPRIL, (+/-)-
    • 1''-epi-Perindopril, (1''R)-
    • PERINDOPRIL TERT-BUTYLAMINE IMPURITY I [EP IMPURITY]
    • (2S,3AS,7aS)-1-(((R)-1-ethoxy-1-oxopentan-2-yl)-L-alanyl)octahydro-1H-indole-2-carboxylic acid
    • UNII-TEM1DRJ22L
    • 7327NJ3271
    • (+/-)-1/'/'-epi-Perindopril
    • 1H-Indole-2-carboxylic acid, 1-(2-((1-(ethoxycarbonyl)butyl)amino)-1-oxopropyl)octahydro-, (2S-(1(R*(S*)),2alpha,3abeta,7abeta))-
    • (2RS,3ARS,7ARS)-1-((2RS)-2-(((1SR)-1-(ETHOXYCARBONYL)BUTYL)AMINO)PROPANOYL)OCTAHYDRO-1H-INDOLE-2-CARBOXYLIC ACID
    • (2S,3aS,7aS)-1-[(2S)-2-[[(2R)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
    • 1H-INDOLE-2-CARBOXYLIC ACID, 1-(2-((1-(ETHOXYCARBONYL)BUTYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-, (2S-(1(R*(S*)),2.ALPHA.,3A.BETA.,7A.BETA.))-
    • TEM1DRJ22L
    • SCHEMBL3148066
    • 145513-33-3
    • Inchi: 1S/C19H32N2O5/c1-4-8-14(19(25)26-5-2)20-12(3)17(22)21-15-10-7-6-9-13(15)11-16(21)18(23)24/h12-16,20H,4-11H2,1-3H3,(H,23,24)/t12-,13-,14+,15-,16-/m0/s1
    • InChI Key: IPVQLZZIHOAWMC-QMHWVQJVSA-N
    • SMILES: O=C([C@H](C)N[C@@H](C(=O)OCC)CCC)N1[C@H](C(=O)O)C[C@@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 368.23112213g/mol
  • Monoisotopic Mass: 368.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.9Ų
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